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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of RS102895, a potent
and selective antagonist of the C-C chemokine receptor 2 (CCR2), in various mouse models.
The provided protocols are intended to serve as a detailed guide for in vivo studies
investigating the therapeutic potential of inhibiting the CCL2-CCR2 signaling axis.

Introduction

RS102895 is a small molecule inhibitor of CCR2, a key receptor involved in the recruitment of
monocytes and macrophages to sites of inflammation. The CCL2-CCR2 signaling pathway is
implicated in the pathogenesis of numerous inflammatory and fibrotic diseases, as well as
cancer. Consequently, RS102895 is a valuable tool for preclinical research in these areas. This
document outlines established dosages, administration routes, and detailed experimental
protocols for the use of RS102895 in mouse models of vaccination and renovascular
hypertension.

Data Presentation: In Vivo Dosages of RS102895 in
Mice
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The following table summarizes the reported dosages and administration routes for RS102895
in mouse models. The selection of a specific dosage and route will depend on the experimental
model and the desired pharmacokinetic profile.

Mouse Administrat . Dosing
Dosage . Vehicle Reference
Model ion Route Schedule
o Intraperitonea Single dose
Vaccination ]
5 mg/kg [ (i.p.) Water or every 6 [1]
Model o
Injection hours
Renovascular Drinking )
) 10 mg/kg/day Water Continuous [2]
Hypertension Water

Pharmacokinetic Profile: RS102895 has a short half-life of approximately one hour in mice.
This necessitates a multi-dose regimen (e.g., every 6 hours) for intraperitoneal administration
to maintain effective plasma concentrations. Administration in drinking water provides a method
for continuous delivery.

Signaling Pathway: The CCL2-CCR2 Axis

RS102895 exerts its effects by blocking the interaction of the chemokine CCL2 with its receptor
CCR2. This interaction, upon activation, triggers a cascade of downstream signaling pathways
that are crucial for cell survival, proliferation, migration, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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